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Cat. No.: B15588080

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Protein Arginine Methyltransferase 6 (PRMT6) is a Type I PRMT that plays a

crucial role in various cellular processes, including transcriptional regulation and DNA repair, by

catalyzing the monomethylation and asymmetric dimethylation of arginine residues on histone

and non-histone proteins.[1][2] Key substrates include histone H3 at arginine 2 (H3R2) and

histone H4 at arginine 3 (H4R3).[1][3] Dysregulation of PRMT6 is associated with several

cancers, making it a significant target for therapeutic development.[1]

SGC6870 is a first-in-class, potent, and highly selective allosteric inhibitor of PRMT6.[1][4] To

rigorously validate that the biological effects observed upon treatment with SGC6870 are due

to the specific inhibition of PRMT6, it is essential to use a proper negative control. SGC6870N
is the (S)-enantiomer of SGC6870 and is inactive against PRMT6.[1][5][6] By comparing the

effects of SGC6870 with SGC6870N, researchers can distinguish on-target effects from

potential off-target or compound-scaffold-related activities, ensuring data integrity and accurate

interpretation.

These application notes provide detailed protocols for assessing PRMT6 activity both in vitro

and in cells, emphasizing the critical role of SGC6870N as a negative control.
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PRMT6 Signaling and Inhibition
PRMT6 transfers a methyl group from the cofactor S-adenosyl-L-methionine (SAM) to arginine

residues on substrate proteins. SGC6870 acts as an allosteric inhibitor, binding to a site distinct

from the active site to prevent this catalytic activity.
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PRMT6 Catalytic Cycle

Inhibition Pathway

SAM
(Methyl Donor) Active PRMT6

Methylated Substrate
(e.g., H3R2me2a)

 Methylation

SAH

Inactive PRMT6
Complex

Substrate
(e.g., Histone H3)

SGC6870
(Allosteric Inhibitor)

 Inhibition

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Assessment

In-Cell Assessment
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Experimental Conditions

Experimental Observation:
Reduced PRMT6 Activity or

Cellular Phenotype

Is the effect due to specific
PRMT6 inhibition?

Treatment with
SGC6870 (Active)

Treatment with
SGC6870N (Inactive)
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Scenario 1
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Conclusion:
On-Target Effect

(Specific to PRMT6 inhibition)

Conclusion:
Off-Target or Scaffold Effect

(Not specific to PRMT6 inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

